2-Formyl-6-(3-methylthiophenyl)phenol, 95%
Overview
Description
2-Formyl-6-(3-methylthiophenyl)phenol, 95% (2F6MTP) is a phenolic compound with a thiophene ring and a formyl group. Its chemical formula is C9H8O2S. It is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. 2F6MTP is also used as a catalyst in various chemical reactions.
Scientific Research Applications
2-Formyl-6-(3-methylthiophenyl)phenol, 95% has been used in various scientific research applications. It has been used as a catalyst in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers and nanoparticles. Additionally, it has been used in the synthesis of carbon nanotubes, which have potential applications in nanoelectronics and nanomedicine.
Mechanism of Action
2-Formyl-6-(3-methylthiophenyl)phenol, 95% acts as a catalyst in various chemical reactions. It facilitates the formation of new bonds between molecules and increases the rate of reaction. Additionally, it can act as a Lewis acid, which can increase the reactivity of molecules by accepting electrons.
Biochemical and Physiological Effects
2-Formyl-6-(3-methylthiophenyl)phenol, 95% has not been studied extensively for its biochemical and physiological effects. However, it has been shown to have antimicrobial and antioxidant properties. Additionally, it has been used in the synthesis of drugs, such as antibiotics and antifungals, which can have beneficial effects on human health.
Advantages and Limitations for Lab Experiments
2-Formyl-6-(3-methylthiophenyl)phenol, 95% is an important intermediate in the synthesis of various organic compounds and can be used in various lab experiments. It is relatively inexpensive and easy to obtain, making it a cost-effective option for lab experiments. However, it is highly reactive and can be hazardous if handled improperly. Additionally, it is sensitive to light and air, which can affect the quality of the product.
Future Directions
2-Formyl-6-(3-methylthiophenyl)phenol, 95% has potential applications in various areas, such as nanomaterials, drug synthesis, and catalysis. Future research should focus on further exploring the potential applications of 2-Formyl-6-(3-methylthiophenyl)phenol, 95%, as well as investigating its biochemical and physiological effects. Additionally, research should be conducted to develop safer and more efficient methods for synthesizing 2-Formyl-6-(3-methylthiophenyl)phenol, 95%. Finally, research should be conducted to develop methods for improving the stability of 2-Formyl-6-(3-methylthiophenyl)phenol, 95%, which can enable its use in more applications.
Synthesis Methods
2-Formyl-6-(3-methylthiophenyl)phenol, 95% can be synthesized through a three-step reaction. The first step involves the reaction of 2-formylphenol with 3-methylthiophene-2-carboxaldehyde in the presence of a base to form the Schiff base. The second step involves the reduction of the Schiff base to the corresponding amine with sodium borohydride. The third step involves the oxidation of the amine with hydrogen peroxide to form 2-Formyl-6-(3-methylthiophenyl)phenol, 95%.
properties
IUPAC Name |
2-hydroxy-3-(3-methylsulfanylphenyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2S/c1-17-12-6-2-4-10(8-12)13-7-3-5-11(9-15)14(13)16/h2-9,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJYDIIPLEKACOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C2=CC=CC(=C2O)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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